Cas no 123387-52-0 (tert-Butyl Azepane-1-carboxylate)

• Product Name: tert-Butyl Azepane-1-carboxylate
• CAS No: 123387-52-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD18252672
• CID: 1215121
• PubChem ID: 329764641
• Update Time: 2025-04-20

tert-Butyl Azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester
• N-BOC-HEXAMETHYLENEIMINE
• 1-(tert-Butoxycarbonyl)hexahydroazepine
• 1-Boc-perhydroazepine
• 1-Boc-azepane
• 1-Boc-hexahydro-1H-azepine
• 1-Boc-homopiperidine
• N-Boc-azepane
• N-Boc-perhydroazepine
• Hexahydro-1H-azepine-1-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl azepane-1-carboxylate
• 1-(Tert-Butoxycarbonyl)Hexahydroazepine(WX685001)
• N-Boc-hexamethyleneimine, 97%
• YEA38752
• 123387-52-0
• 1-Boc-hexahydroazepine
• DTXSID40558277
• SY123453
• DB-110534
• MFCD18252672
• AKOS013102136
• W11827
• -1(Tert-Butoxycarbonyl)Hexahydroazepine
• BS-41615
• CS-0039161
• 1-(t-Butoxycarbonyl)hexahydroazepine
• SCHEMBL60470
• tert-Butylazepane-1-carboxylate
• QZBSPLNCSRGMBA-UHFFFAOYSA-N
• boc-azepane
• tert-Butyl Azepane-1-carboxylate

• MDL： MFCD18252672
• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)12-8-6-4-5-7-9-12/h4-9H2,1-3H3
• InChI Key： QZBSPLNCSRGMBA-UHFFFAOYSA-N
• SMILES： O(C(N1CCCCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.967 g/mL at 25 °C
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.457
• PSA: 38.33

tert-Butyl Azepane-1-carboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319-H400
• Warning Statement： P273-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36-50
• Safety Instruction： 26-45-61
• Hazardous Material Identification：
• Storage Condition：−20°C